Cas no 914397-15-2 (Benzaldehyde, 5-benzoyl-2-fluoro-4-methoxy-)

• Product name: Benzaldehyde, 5-benzoyl-2-fluoro-4-methoxy-
• CAS No: 914397-15-2
• MF: C₁₅H₁₁FO₃
• MW: 258.244447946548
• CID: 787615
• PubChem ID: 71428931

Benzaldehyde, 5-benzoyl-2-fluoro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-benzoyl-2-fluoro-4-methoxy-
• 5-benzoyl-2-fluoro-4-methoxybenzaldehyde
• SCHEMBL1516988
• 914397-15-2
• DTXSID90847643

• Inchi： InChI=1S/C15H11FO3/c1-19-14-8-13(16)11(9-17)7-12(14)15(18)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： KSPKXBWRPQSRSW-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C(=C1)F)C=O)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 258.06922237g/mol
• Monoisotopic Mass: 258.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų